Phenanthroindolizidines are a class of natural products with complex structures characterized by the fusion of phenanthrene and indolizidine rings. These compounds exhibit diverse biological activities, including antimicrobial, antitumor, and cytotoxic effects. They have garnered significant interest in pharmaceutical research due to their potential as lead compounds for drug development. Structurally, these molecules often contain multiple functional groups such as hydroxyls, aldehydes, or ketones, which contribute to their complex chemistry and pharmacological properties. The biosynthetic pathways of phenanthroindolizidines are still under investigation, with several bioactive species isolated from various fungi, particularly marine-derived species. Their structural diversity provides a rich source for exploring new chemical space in the pharmaceutical industry.